Cas no 97614-48-7 (2,4(1H,3H)-Pyrimidinedione, 1-(3,5-di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(3,5-di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-methyl-
• CAS No: 97614-48-7
• MF: C₂₄H₂₁FN₂O₇
• MW: 468.431150197983
• CID: 5616285
• Update Time: 2023-09-05

2,4(1H,3H)-Pyrimidinedione, 1-(3,5-di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(3,5-di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-methyl-

• Inchi： 1S/C24H21FN2O7/c1-14-12-27(24(31)26-20(14)28)21-18(25)19(34-23(30)16-10-6-3-7-11-16)17(33-21)13-32-22(29)15-8-4-2-5-9-15/h2-12,17-19,21H,13H2,1H3,(H,26,28,31)/t17-,18+,19-,21+/m1/s1
• InChI Key： CEPDPXNYCRCFRV-HDAAZOAOSA-N
• SMILES： C1(=O)N([C@H]2O[C@H](COC(=O)C3=CC=CC=C3)[C@@H](OC(=O)C3=CC=CC=C3)[C@@H]2F)C=C(C)C(=O)N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 9.55±0.10(Predicted)